Cas no 1892342-38-9 (tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate
• CAS No: 1892342-38-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6089232
• PubChem ID: 117417135
• Update Time: 2025-11-01

tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(2-oxopropyl)phenyl]carbamate
• EN300-1872654
• 1892342-38-9

• Inchi： 1S/C14H19NO4/c1-9(16)7-10-5-6-12(17)11(8-10)15-13(18)19-14(2,3)4/h5-6,8,17H,7H2,1-4H3,(H,15,18)
• InChI Key： IYLFODKVMOAOJN-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(CC(C)=O)=C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate (CAS: 1892342-38-9)

The compound tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate (CAS: 1892342-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from readily available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In addition to synthetic improvements, recent investigations have explored the biological activities of tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate. Preliminary in vitro studies have demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further mechanistic studies have elucidated the interactions between tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate and its biological targets. Molecular docking simulations and X-ray crystallography analyses revealed that the compound binds to the active site of COX-2 with high affinity, stabilizing the enzyme in an inactive conformation. This structural insight provides a foundation for rational drug design, enabling the development of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate has also been investigated for its potential in oncology. A recent preprint on bioRxiv (2023) highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the compound's role in activating the intrinsic apoptotic pathway, offering a new avenue for targeting drug-resistant malignancies.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to improve its therapeutic index. Ongoing research is addressing these limitations through the development of prodrugs and nanoparticle-based delivery systems, as reported in a 2023 issue of Advanced Drug Delivery Reviews.

In conclusion, tert-butyl N-2-hydroxy-5-(2-oxopropyl)phenylcarbamate (CAS: 1892342-38-9) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its value as a candidate for further development. Future research should focus on overcoming pharmacokinetic hurdles and expanding its therapeutic applications, paving the way for its eventual clinical use.